Cas no 1861529-17-0 (2-Amino-3-(3,3-difluorocyclobutyl)propan-1-ol)

• Product Name: 2-Amino-3-(3,3-difluorocyclobutyl)propan-1-ol
• CAS No: 1861529-17-0
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• CID: 6148606
• PubChem ID: 131006662
• Update Time: 2025-06-11

2-Amino-3-(3,3-difluorocyclobutyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1948557
• 1861529-17-0
• 2-amino-3-(3,3-difluorocyclobutyl)propan-1-ol
• 2-Amino-3-(3,3-difluorocyclobutyl)propan-1-ol

• Inchi： 1S/C7H13F2NO/c8-7(9)2-5(3-7)1-6(10)4-11/h5-6,11H,1-4,10H2
• InChI Key： PHAQMULESNNCBQ-UHFFFAOYSA-N
• SMILES： FC1(CC(CC(CO)N)C1)F

Computed Properties

• Exact Mass: 165.09652036g/mol
• Monoisotopic Mass: 165.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-Amino-3-(3,3-difluorocyclobutyl)propan-1-ol

Professional Introduction to 2-Amino-3-(3,3-difluorocyclobutyl)propan-1-ol (CAS No. 1861529-17-0)

2-Amino-3-(3,3-difluorocyclobutyl)propan-1-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the chemical identifier CAS No. 1861529-17-0, features a bifunctional alcohol moiety attached to a difluorocyclobutyl group, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of this compound includes a cyclobutane ring with two fluorine atoms substituents, which introduces electron-withdrawing effects and influences the overall reactivity and binding affinity of the molecule. The presence of both an amino group and a hydroxyl group provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocycles in the design of novel therapeutic agents. The difluorocyclobutyl moiety in 2-Amino-3-(3,3-difluorocyclobutyl)propan-1-ol has been shown to enhance metabolic stability and improve oral bioavailability, key factors in drug development. This feature makes it particularly valuable for the synthesis of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. Studies have demonstrated that fluorinated cycloalkanes exhibit enhanced activity against resistant bacterial strains due to their ability to disrupt bacterial cell wall synthesis and membrane integrity. The bifunctional alcohol structure of 2-Amino-3-(3,3-difluorocyclobutyl)propan-1-ol allows for further functionalization, enabling the creation of compounds with improved efficacy against multidrug-resistant pathogens.

In addition to its antimicrobial potential, this compound has shown promise in anticancer research. The difluorocyclobutyl group is known to interfere with DNA replication and transcription by inhibiting key enzymes involved in these processes. Preclinical studies have indicated that derivatives of this compound exhibit significant cytotoxic effects on various cancer cell lines, suggesting their potential as novel chemotherapeutic agents.

The synthesis of 2-Amino-3-(3,3-difluorocyclobutyl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorochemical transformations, are employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only highlight the expertise required in pharmaceutical chemistry but also underscore the importance of innovative approaches in drug development.

The pharmacokinetic properties of this compound are another area of interest. The hydroxyl group facilitates hydrogen bonding interactions with biological targets, enhancing binding affinity, while the amino group can be further modified to improve solubility and bioavailability. These characteristics make 2-Amino-3-(3,3-difluorocyclobutyl)propan-1-ol a versatile scaffold for designing drugs with optimized pharmacokinetic profiles.

Recent research has also explored the use of computational modeling techniques to predict the binding interactions between 2-Amino-3-(3,3-difluorocyclobutyl)propan-1-ol and its target proteins. Molecular dynamics simulations and virtual screening have been employed to identify potential lead compounds with enhanced binding affinity and selectivity. These computational approaches complement traditional experimental methods and accelerate the drug discovery process significantly.

The future prospects for 2-Amino-3-(3,3-difluorocyclobutyl)propan-1-ol are promising, with ongoing studies focusing on optimizing its chemical structure for improved therapeutic efficacy and reduced side effects. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion, 2-Amino-3-(3,3-difluorocyclobutyl)propan-1-ol (CAS No. 1861529-17-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its applications in antimicrobial and anticancer research highlight its versatility as a scaffold for drug development. With continued innovation in synthetic methodologies and computational techniques, this compound is poised to play a crucial role in the next generation of therapeutic agents.